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Compound of Interest

Compound Name: 2-Diethoxymethyl adenosine

Cat. No.: B15587052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to the determination of the molecular weight of the

compound 2-Diethoxymethyl adenosine. The methodology outlined herein is based on the

compound's molecular formula and the standard atomic weights of its constituent elements as

recognized by the International Union of Pure and Applied Chemistry (IUPAC).

Molecular Formula and Structure
2-Diethoxymethyl adenosine is a modified nucleoside, a derivative of adenosine. Accurate

molecular weight determination first requires the confirmation of its precise molecular formula.

Based on its chemical structure, the molecular formula for 2-Diethoxymethyl adenosine is

established as:

C₁₅H₂₃N₅O₅

This formula indicates that a single molecule of the compound contains 15 carbon atoms, 23

hydrogen atoms, 5 nitrogen atoms, and 5 oxygen atoms.

Calculation Methodology
The molecular weight (MW) of a compound is the sum of the atomic weights of its constituent

atoms. The calculation protocol involves a systematic summation based on the molecular

formula and the standard atomic weight of each element.
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Experimental Protocol: Molecular Weight Calculation

Identify the Molecular Formula: Determine the exact number of atoms of each element in the

molecule. For 2-Diethoxymethyl adenosine, this is C₁₅H₂₃N₅O₅.

Obtain Standard Atomic Weights: Use the standard atomic weights for each element as

provided by IUPAC.[1] These weights are weighted averages of the naturally occurring

isotopes of each element.

Carbon (C): 12.011 u[2][3][4]

Hydrogen (H): 1.008 u[5][6][7][8]

Nitrogen (N): 14.007 u[9][10][11]

Oxygen (O): 15.999 u[12][13]

Calculate Elemental Contribution: For each element, multiply its atomic weight by the

number of atoms present in the molecule (the subscript from the molecular formula).

Summation: Add the total weight contributions from each element to arrive at the final

molecular weight of the compound. The result is expressed in atomic mass units (u) or

daltons (Da). The molar mass is numerically equivalent but is expressed in grams per mole (

g/mol ).

Data Presentation: Molecular Weight Calculation
The following table summarizes the quantitative data used to calculate the molecular weight of

2-Diethoxymethyl adenosine.
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Element Symbol Atomic Count
Standard
Atomic Weight
(u)

Total
Contribution
to Molecular
Weight (u)

Carbon C 15 12.011 180.165

Hydrogen H 23 1.008 23.184

Nitrogen N 5 14.007 70.035

Oxygen O 5 15.999 79.995

Total 353.379

Based on this calculation, the molecular weight of 2-Diethoxymethyl adenosine is 353.379 u.

The molar mass is 353.379 g/mol .

Visualization of Workflow
The logical workflow for determining the molecular weight of a chemical compound is illustrated

in the diagram below. This process begins with identifying the compound and culminates in the

final calculated molecular weight.
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Start: Identify Compound
(2-Diethoxymethyl adenosine)

Determine Molecular Formula
(C₁₅H₂₃N₅O₅)

Identify Constituent Elements
(C, H, N, O)

Calculate Contribution of Each Element
(Count × Atomic Weight)

Obtain Standard
Atomic Weights (IUPAC)

Sum All Contributions
(Σ Elemental Weights)

Final Molecular Weight
(353.379 u)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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